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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxane

Cat. No.: B1172607 Get Quote

Technical Support Center: 2,4-Dimethyl-1,3-
dioxane
This guide provides comprehensive safety protocols, troubleshooting advice, and frequently

asked questions for the safe handling and disposal of 2,4-Dimethyl-1,3-dioxane in a research

and development setting.

Troubleshooting Guides & FAQs
This section addresses specific issues that may arise during the handling and use of 2,4-
Dimethyl-1,3-dioxane.

Emergency Procedures

What should I do in case of accidental inhalation? If inhaled, move the victim to fresh air. If

breathing is difficult, provide oxygen. If the individual is not breathing, give artificial

respiration and seek immediate medical attention. Do not use mouth-to-mouth resuscitation

if the victim has ingested or inhaled the chemical.[1]

How should I respond to skin contact with the substance? Immediately remove all

contaminated clothing. Wash the affected skin area with soap and plenty of water. Consult a

doctor if irritation persists.[1]
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What is the first aid protocol for eye contact? Rinse the eyes cautiously with pure water for at

least 15 minutes. If present and easy to do, remove contact lenses. Continue rinsing and

consult a physician.[1]

What steps should be taken if the chemical is swallowed? Do NOT induce vomiting. Rinse

the mouth with water. Never give anything by mouth to an unconscious person. Call a doctor

or Poison Control Center immediately.[1]

Handling and Storage

What are the key precautions for handling 2,4-Dimethyl-1,3-dioxane? Handle this chemical

in a well-ventilated area.[1] Wear appropriate protective clothing, gloves, and eye/face

protection.[1][2] Avoid contact with skin and eyes, and prevent the formation of dust and

aerosols.[1] Use non-sparking tools and take measures to prevent fire from electrostatic

discharge.[1]

How should 2,4-Dimethyl-1,3-dioxane be stored? Store the container tightly closed in a dry,

cool, and well-ventilated place.[1] Keep it away from heat, sparks, open flames, and hot

surfaces.[1] It should be stored separately from foodstuff containers and incompatible

materials.[1]

Spills and Leaks

What is the procedure for cleaning up a spill? For any spill, ensure adequate ventilation and

remove all sources of ignition.[1] Evacuate personnel to a safe area.[1] Prevent further

leakage if it is safe to do so and do not let the chemical enter drains.[1] Use spark-proof tools

and explosion-proof equipment.[1] The collected material should be promptly disposed of in

accordance with appropriate laws and regulations.[1]

Disposal

How do I properly dispose of 2,4-Dimethyl-1,3-dioxane waste? Dispose of the contents and

container at an approved waste disposal plant in accordance with all applicable local, state,

and federal regulations.[1]

Can the container be reused? Contaminated packaging can be triply rinsed (or the

equivalent) and offered for recycling or reconditioning. Alternatively, the packaging can be

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.benchchem.com/product/b1172607?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chempoint.com/products/download?grade=3880&type=sds
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.benchchem.com/product/b1172607?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.benchchem.com/product/b1172607?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


punctured to make it unusable for other purposes and then disposed of in a sanitary landfill.

[1] Combustible packaging materials may be incinerated with flue gas scrubbing.[1]

Quantitative Data
Property Value

CAS Number 766-20-1[1][3]

Molecular Formula C6H12O2[3][4][5]

Molecular Weight 116.16 g/mol [3][4][5]

Boiling Point 118°C[3]

Density 0.94 g/cm³[3]

Flash Point 24°C[3]

Hazard Statements
H225: Highly flammable liquid and vapour.

H319: Causes serious eye irritation.[1]

Experimental Protocols
Standard Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Confirm that the work area is well-ventilated, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves (inspect before use), flame-retardant lab coat, and tightly fitting safety goggles.[1]

Dispensing: When transferring the liquid, use non-sparking tools and ground/bond the

container and receiving equipment to prevent static discharge.[1]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1] Do not eat,

drink, or smoke in the work area.[1]

Storage: Keep the container tightly closed and store in a designated flammable liquids

cabinet.[1]
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Waste Disposal Protocol

Waste Collection: Collect waste 2,4-Dimethyl-1,3-dioxane in a suitable, closed, and

properly labeled container.

Labeling: The waste container label should clearly identify the contents as "Hazardous

Waste: 2,4-Dimethyl-1,3-dioxane, Flammable Liquid" and include any other information

required by your institution's environmental health and safety department.

Storage of Waste: Store the waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Disposal Request: Arrange for pickup and disposal by a licensed hazardous waste disposal

company, following all institutional and regulatory procedures.
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1172607?utm_src=pdf-body
https://www.benchchem.com/product/b1172607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Disposal

Emergency Response

Assess Risks & Review SDS

Ensure Proper Ventilation (Fume Hood)

Verify Eyewash & Safety Shower Access

Don Appropriate PPE

Ground & Bond Containers

Use Non-Sparking Tools

Dispense Chemical

Securely Close Container Spill or Exposure

Wash Hands & Exposed Skin

Store in Flammable Cabinet

Collect in Labeled Waste Container

Store in Designated Waste Area

Arrange for Professional Disposal

N

Follow First Aid Procedures

O

Contain Spill & Evacuate

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,4-Dimethyl-1,3-dioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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